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Compound of Interest

Compound Name: 2-Hydroxyestradiol-13C6

Cat. No.: B12427148

A Comprehensive Resource for Researchers and
Drug Development Professionals

This technical guide provides an in-depth overview of 2-Hydroxyestradiol-13Ce, a critical
analytical standard for research in endocrinology, oncology, and drug development. This
document outlines commercial sources, presents detailed analytical methodologies, and
illustrates key biological pathways associated with this stable isotope-labeled catechol
estrogen.

Commercial Availability of 2-Hydroxyestradiol-**Ce

For researchers seeking to procure 2-Hydroxyestradiol-13Cs, several reputable suppliers offer
this compound, typically with high isotopic and chemical purity. The following table summarizes
the key quantitative data from prominent commercial vendors to facilitate comparison and
purchasing decisions.
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Catalog . . .
. Product Isotopic Chemical Available
Supplier Number/Ref ) ) ]
Name Purity (%) Purity (%) Quantity
erence
2-
Hydroxyestra
LGC diol TRC- N N
99 Not Specified  Not Specified
Standards (13,14,15,186, H981602
17,18-13Ce,
99%)
DL-2-
Eurisotop HYDROXYE
(Cambridge STRADIOL
CLM-8012 99 98 0.1 mg
Isotope (13,14,15,186,
Laboratories) 17,18-13Ce,
99%)
DL-2-
Hydroxyestra
Alfa diol N N N
] Not Specified 99 Not Specified  Not Specified
Chemistry (13,14,15,186,
17,18-13Ce,
99%)
dl-2-
hydroxyestra
Chromservis d?’l Y
io
(distributor for CLM-8012 99 Not Specified  Not Specified
(13,14,15,16,
CIL)
17,18-13c6,
99%)

Experimental Protocol: Quantification of 2-
Hydroxyestradiol in Human Serum/Plasma by
Isotope Dilution LC-MS/MS
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The following protocol provides a detailed methodology for the accurate quantification of 2-
Hydroxyestradiol in biological matrices using 2-Hydroxyestradiol-13Ce as an internal standard.
This method is a composite of established techniques in the field.[1][2][3]

1. Materials and Reagents:

e 2-Hydroxyestradiol-*3Ce (Internal Standard)

» Unlabeled 2-Hydroxyestradiol (for calibration standards)

o HPLC-grade Methanol, Acetonitrile, and Water

e Formic Acid

e Human serum or plasma (charcoal-stripped for calibration curve)

e Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB)

e [B-Glucuronidase/Arylsulfatase from Helix pomatia (for total estrogen measurement)

e Ascorbic acid

o Acetate buffer (pH 5.0)

2. Standard Solution Preparation:

o Stock Solutions: Prepare individual stock solutions of unlabeled 2-Hydroxyestradiol and 2-
Hydroxyestradiol-*3Cs in methanol at a concentration of 1 mg/mL. Store at -20°C.

o Working Standard Solutions: Serially dilute the unlabeled 2-Hydroxyestradiol stock solution
with methanol to prepare a series of working standards for the calibration curve (e.g., 0.1
pg/mL to 1000 pg/mL).

 Internal Standard Spiking Solution: Dilute the 2-Hydroxyestradiol-*3Ce stock solution with
methanol to a final concentration of 1 ng/mL.

3. Sample Preparation:
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For Total 2-Hydroxyestradiol (including conjugated forms):

o

To 500 pL of serum/plasma, add 10 pL of the internal standard spiking solution.

[¢]

Add 500 L of acetate buffer (pH 5.0) containing ascorbic acid.

[¢]

Add 10 pL of B-Glucuronidase/Arylsulfatase solution.

[e]

Incubate at 37°C for at least 4 hours to overnight to deconjugate the estrogens.

For Unconjugated (Free) 2-Hydroxyestradiol:

o To 500 pL of serum/plasma, add 10 pL of the internal standard spiking solution.

o Proceed directly to extraction.

. Solid Phase Extraction (SPE):

Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

Load the prepared sample onto the cartridge.

Wash the cartridge with 1 mL of 5% methanol in water.

Elute the analytes with 1 mL of methanol.

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 pL of the initial mobile phase.

. LC-MS/MS Analysis:

Liquid Chromatography (LC):

o

Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 pm).

Mobile Phase A: 0.1% Formic acid in water.

[¢]

[¢]

Mobile Phase B: 0.1% Formic acid in methanol.
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o Gradient: A suitable gradient to separate 2-Hydroxyestradiol from other estrogens and
matrix components (e.g., 5-95% B over 10 minutes).

o Flow Rate: 0.3 mL/min.

o Injection Volume: 10 pL.

e Tandem Mass Spectrometry (MS/MS):

o lonization Mode: Electrospray lonization (ESI), negative or positive mode (derivatization
may be required for enhanced sensitivity in positive mode).

o Acquisition Mode: Multiple Reaction Monitoring (MRM).
o MRM Transitions:

» 2-Hydroxyestradiol: Precursor ion (m/z) -> Product ion (m/z) - to be optimized based on
instrumentation.

» 2-Hydroxyestradiol-*3Cs: Precursor ion (m/z) -> Product ion (m/z) - to be optimized
based on instrumentation.

o Optimize collision energy and other MS parameters for maximum signal intensity.
6. Data Analysis:

o Construct a calibration curve by plotting the peak area ratio of the analyte to the internal
standard against the concentration of the unlabeled standards.

o Determine the concentration of 2-Hydroxyestradiol in the unknown samples by interpolating
their peak area ratios from the calibration curve.

Biological Pathways and Experimental Workflows

To understand the biological context and experimental design involving 2-Hydroxyestradiol, the
following diagrams illustrate key pathways and a typical analytical workflow.
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Metabolic pathway of Estradiol to 2-Hydroxyestradiol and its downstream products.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b12427148?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12427148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

2-Hydroxyestradiol

Weak Agonist/Antagonist

Estrogen Receptor (ERa/ER[) p53 Activation Chk1 Activation

N\

AN
\\\Potential indirect effect

~
\\

S

G2/M Cell Cycle Arrest

Apoptosis

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12427148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Serum/Plasma Sample

Spike with

2-Hydroxyestradiol-13Ce

Enzymatic Hydrolysis

(for total estrogens) For free estrogens

Solid Phase Extraction (SPE)

LC-MS/MS Analysis

Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for 2-
Hydroxyestradiol-13Cs]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12427148#commercial-suppliers-of-2-
hydroxyestradiol-13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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